Cas no 19199-82-7 (4-NITROPHENYL BROMOACETATE)

• Product Name: 4-NITROPHENYL BROMOACETATE
• CAS No: 19199-82-7
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD00051840
• CID: 88048
• PubChem ID: 100667
• Update Time: 2025-06-09

4-NITROPHENYL BROMOACETATE Chemical and Physical Properties

Names and Identifiers

• 4-NITROPHENYL BROMOACETATE
• 4-NITROPHENYLBROMACETAT
• BROMOACETIC ACID P-NITROPHENYL ESTER
• P-NITROPHENYL BROMOACETATE
• Nitrophenylbromoacetate
• (4-nitrophenyl) 2-bromoacetate
• 4-nitrophenyl 2-bromoacetate
• Bromoacetic acid,4-nitrophenyl ester
• p-nitro-2-bromoacetophenone
• p-nitrophenyl 2-bromoacetate
• Aceticacid, bromo-, 4-nitrophenyl ester (9CI)
• Acetic acid, bromo-, p-nitrophenylester (6CI,8CI)
• NSC 341921
• p-Nitrophenylbromoacetic acid
• p-Nitrophenylbromoacetate
• 4-Nitrophenyl bromoacetate,98%
• 4-NITROPHENYL BROMOACETATE 98%
• UNII-1WE7149NTC
• SCHEMBL692252
• Bromoacetic acid, 4-nitrophenyl ester
• FT-0619261
• AKOS005206994
• 19199-82-7
• Bromoacetic acid 4-nitro-phenyl ester
• 4-NITROPHENYL2-BROMOACETATE
• E78179
• Bromoacetic acid, p-nitrophenyl ester
• NS00026262
• CS-0449159
• 1WE7149NTC
• Acetic acid, bromo-, 4-nitrophenyl ester
• NSC-341921
• ACETIC ACID, 2-BROMO-, 4-NITROPHENYL ESTER
• DTXSID10172747
• p-nitrophenylbro-moacetate
• MFCD00051840
• NSC341921
• FT-0619252
• DTXCID7095238

• MDL： MFCD00051840
• Inchi： 1S/C8H6BrNO4/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： HVNXGOPARVAZNX-UHFFFAOYSA-N
• SMILES： BrCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 2529186

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.9146 (rough estimate)
• Melting Point: 83-85 °C
• Boiling Point: 362.3°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 72.12000
• LogP: 2.41830
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

4-NITROPHENYL BROMOACETATE Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Additional information on 4-NITROPHENYL BROMOACETATE

Recent Advances in the Application of 4-Nitrophenyl Bromoacetate (CAS 19199-82-7) in Chemical Biology and Pharmaceutical Research

4-Nitrophenyl bromoacetate (CAS 19199-82-7), a versatile chemical reagent, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique reactivity as an alkylating agent. This compound, characterized by its bromoacetate moiety and nitrophenyl leaving group, has been extensively employed in protein modification, bioconjugation, and small molecule synthesis. Recent studies have explored its applications in targeted drug delivery systems, enzyme inhibition strategies, and the development of covalent protein inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in creating irreversible inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions. The researchers utilized 4-nitrophenyl bromoacetate to modify specific cysteine residues, achieving remarkable selectivity and potency in their inhibitor design. This approach opens new avenues for developing therapeutics targeting protease-dependent diseases.

In the field of bioconjugation chemistry, 2024 research from ACS Chemical Biology highlighted the compound's utility in site-specific protein labeling. The study reported a novel method using 4-nitrophenyl bromoacetate for selective modification of histidine residues under mild conditions, offering advantages over traditional lysine-directed conjugation strategies in terms of specificity and reaction control.

Recent pharmaceutical applications have focused on the compound's role in prodrug development. A Nature Communications publication (2023) described its use in creating pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. The bromoacetate group served as both a protecting group and a trigger for controlled drug release, demonstrating the compound's dual functionality in drug design.

From a synthetic chemistry perspective, advancements in flow chemistry techniques have improved the safety and scalability of reactions involving 4-nitrophenyl bromoacetate. A 2024 Organic Process Research & Development paper detailed continuous flow protocols that mitigate the compound's lachrymatory properties while maintaining high reaction yields, addressing previous limitations in large-scale applications.

Emerging safety and handling studies have provided new insights into the compound's stability and storage requirements. Recent investigations into its decomposition pathways have led to optimized storage conditions that prolong shelf life while minimizing hazardous byproduct formation, as reported in a 2023 Chemical Health & Safety publication.

Looking forward, the unique properties of 4-nitrophenyl bromoacetate continue to inspire innovative applications across chemical biology and pharmaceutical research. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, antibody-drug conjugate synthesis, and novel bioconjugation strategies, positioning this compound as a valuable tool in modern drug discovery and development pipelines.